![molecular formula C20H14FN3O2S B2635504 (2Z,5Z)-5-(1-allyl-2-oxoindolin-3-ylidene)-2-((4-fluorophenyl)imino)thiazolidin-4-one CAS No. 486993-88-8](/img/structure/B2635504.png)
(2Z,5Z)-5-(1-allyl-2-oxoindolin-3-ylidene)-2-((4-fluorophenyl)imino)thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2Z,5Z)-5-(1-allyl-2-oxoindolin-3-ylidene)-2-((4-fluorophenyl)imino)thiazolidin-4-one is a useful research compound. Its molecular formula is C20H14FN3O2S and its molecular weight is 379.41. The purity is usually 95%.
BenchChem offers high-quality (2Z,5Z)-5-(1-allyl-2-oxoindolin-3-ylidene)-2-((4-fluorophenyl)imino)thiazolidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2Z,5Z)-5-(1-allyl-2-oxoindolin-3-ylidene)-2-((4-fluorophenyl)imino)thiazolidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antifibrotic and Anticancer Activities
Antifibrotic Activity : Thiazolidinone derivatives, including the compound , have been synthesized and evaluated for their antifibrotic activity. Studies have identified certain derivatives possessing high antifibrotic activity levels, comparable to known antifibrotic drugs, without scavenging superoxide radicals. This suggests their potential as antifibrotic agents, offering a basis for further testing in the search for effective antifibrotic therapies (Kaminskyy et al., 2016).
Anticancer Activity : The exploration into thiazolidinone derivatives has also extended into anticancer research, where various derivatives have been synthesized and assessed for their ability to inhibit cancer cell growth. Some derivatives showed specific anticancer activities against various cancer cell lines, indicating their potential as leads for the development of new anticancer agents. This area of research highlights the versatility of thiazolidinone derivatives in targeting different types of cancer cells, underscoring the importance of structural modifications to enhance their efficacy (Kaminskyy et al., 2016).
Antimicrobial Activity
- Antifungal and Antibacterial Activities : Beyond their antifibrotic and anticancer properties, thiazolidinone derivatives have been evaluated for their antimicrobial activities. Some derivatives exhibit significant antifungal and antibacterial effects against a range of microbial strains. This suggests the potential utility of these compounds in developing new antimicrobial agents, addressing the growing concern of antimicrobial resistance and the need for novel therapeutic options (Liu et al., 2000).
properties
IUPAC Name |
(5Z)-2-(4-fluorophenyl)imino-5-(2-oxo-1-prop-2-enylindol-3-ylidene)-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14FN3O2S/c1-2-11-24-15-6-4-3-5-14(15)16(19(24)26)17-18(25)23-20(27-17)22-13-9-7-12(21)8-10-13/h2-10H,1,11H2,(H,22,23,25)/b17-16- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LENYEMRLPKHBJD-MSUUIHNZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C2=CC=CC=C2C(=C3C(=O)NC(=NC4=CC=C(C=C4)F)S3)C1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CCN1C2=CC=CC=C2/C(=C/3\C(=O)NC(=NC4=CC=C(C=C4)F)S3)/C1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2Z,5Z)-5-(1-allyl-2-oxoindolin-3-ylidene)-2-((4-fluorophenyl)imino)thiazolidin-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.